Cas no 7558-94-3 (Butanal, 2,3,4-trihydroxy-)

Butanal, 2,3,4-trihydroxy- structure

Butanal, 2,3,4-trihydroxy- structure

Product Name:Butanal, 2,3,4-trihydroxy-

CAS No:7558-94-3

MF:C₄H₈O₄

MW:120.103921890259

CID:539298

PubChem ID:101561

Update Time:2025-04-19

Butanal, 2,3,4-trihydroxy- Chemical and Physical Properties

Names and Identifiers

- Butanal, 2,3,4-trihydroxy-
- erythrose
- FT-0773613
- NS00032729
- SCHEMBL799754
- Butanal, 2,3,4-trihydroxy-, (2R,3R)-
- 2,3,4-trihydroxybutanal
- CHEMBL25834
- DTXSID20862748
- FT-0624521
- 09BAE02E-97B2-420F-8EB4-61093C12E314
- Aldotetroses
- 7558-94-3
- tetrose
- FT-0773547
- FT-0627796
- Inchi： 1S/C4H8O4/c5-1-3(7)4(8)2-6/h1,3-4,6-8H,2H2
- InChI Key： YTBSYETUWUMLBZ-UHFFFAOYSA-N
- SMILES： OC(CO)C(C=O)O

Computed Properties

Exact Mass: 120.04224
Monoisotopic Mass: 120.04225873g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 8
Rotatable Bond Count: 3
Complexity: 72.4
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -2.2
Topological Polar Surface Area: 77.8Å²

Experimental Properties

PSA: 77.76

Butanal, 2,3,4-trihydroxy- Related Literature

1. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
2. An ionic liquid-mesoporous silica blend as a novel adsorbent for the adsorption and recovery of palladium ions, and its applications in continuous flow study and as an industrial catalyst†

Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
3. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
4. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
5. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592

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